Cas no 2172547-41-8 (methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate)

• Product Name: methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate
• CAS No: 2172547-41-8
• MF: C₁₁H₁₈O₅S
• MW: 262.322622776031
• CID: 6550700
• PubChem ID: 165590776
• Update Time: 2025-06-15

methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate
• EN300-1631533
• 2172547-41-8

• Inchi： 1S/C11H18O5S/c1-16-9(12)10(11(13)5-2-6-11)4-3-7-17(14,15)8-10/h13H,2-8H2,1H3
• InChI Key： AYAXPTJQCCTMMK-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)OC)(C1)C1(CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 262.08749484g/mol
• Monoisotopic Mass: 262.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89Ų

Additional information on methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate

Introduction to Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate (CAS No. 2172547-41-8)

Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate (CAS No. 2172547-41-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate consists of a cyclobutyl group attached to a thiane ring, which is further functionalized with a carboxylate group and a hydroxyl group. This arrangement imparts specific reactivity and binding capabilities, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The thiane moiety, in particular, has been studied extensively due to its ability to interact with biological targets in unique ways. Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate represents a significant advancement in this area, offering new possibilities for the design of bioactive molecules.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of both hydroxyl and carboxylate groups provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. This flexibility has made Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate a valuable tool in the development of new pharmaceuticals.

Recent studies have demonstrated the compound's efficacy in various preclinical models. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that it may have antimicrobial properties, making it a candidate for developing novel antibiotics.

The synthesis of Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the efficient construction of its molecular framework.

The chemical properties of this compound also make it an interesting subject for material science applications. Its ability to form stable complexes with other molecules has led to investigations into its use as a ligand in catalytic systems. Furthermore, its thiane ring can be modified to create materials with specific electronic properties, opening up possibilities for applications in nanotechnology and electronics.

In conclusion, Methyl 3-(1-hydroxycyclobutyl)-1,1-dioxo-1lambda6-thiane-3-carboxylate (CAS No. 2172547-41-8) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structure and reactivity make it a valuable asset for scientists working on cutting-edge developments in these fields. As research continues to uncover new applications for this compound, its importance is likely to grow even further.